Cas no 643-75-4 (1,3-Diphenylpropanetrione)

• Product Name: 1,3-Diphenylpropanetrione
• CAS No: 643-75-4
• MF: C₁₅H₁₀O₃
• MW: 238.238104343414
• MDL: MFCD00191426
• CID: 529547
• PubChem ID: 87568761
• Update Time: 2025-10-29

1,3-Diphenylpropanetrione Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetrione,1,3-diphenyl-
• 1,3-diphenylpropane-1,2,3-trione
• 1,3-DIPHENYLPROPANETRIONE
• Dibenzoyl Ketone
• Propanetrione, diphenyl-
• 1,3-Diphenyl-1,2,3-propanetrione
• Diphenyltriketon
• NSC11904
• RXVBJUZEFSAYPW-UHFFFAOYSA-N
• 1,3-diphenyl-propane-1,2,3-trione
• 1,3-Diphenyl-1,2,3-propanetrione #
• TL8004557
• D2325
• A834735
• 1,3-Diphenylpropanetrione

• MDL： MFCD00191426
• Inchi： 1S/C15H10O3/c16-13(11-7-3-1-4-8-11)15(18)14(17)12-9-5-2-6-10-12/h1-10H
• InChI Key： RXVBJUZEFSAYPW-UHFFFAOYSA-N
• SMILES： O=C(C(C(C1C=CC=CC=1)=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.06300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2

Experimental Properties

• Color/Form: Yellow crystalline solid
• Density: 1.2068 (rough estimate)
• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 340.83°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 51.21000
• LogP: 2.32130
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1,3-Diphenylpropanetrione

Recent Advances in the Study of 1,3-Diphenylpropanetrione (CAS: 643-75-4) and Its Applications in Chemical Biology and Medicine

1,3-Diphenylpropanetrione (CAS: 643-75-4), also known as dibenzoylmethane, is a β-diketone compound that has garnered significant attention in the fields of chemical biology and medicine due to its unique structural and functional properties. Recent studies have explored its potential as a bioactive molecule, particularly in the context of drug discovery, photochemistry, and material science. This research briefing aims to synthesize the latest findings on 1,3-Diphenylpropanetrione, highlighting its mechanisms of action, applications, and future research directions.

One of the most notable advancements in the study of 1,3-Diphenylpropanetrione is its role as a chelating agent for metal ions, which has implications for the development of novel therapeutics and diagnostic tools. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1,3-Diphenylpropanetrione forms stable complexes with transition metals such as copper and iron, which could be leveraged to target oxidative stress-related diseases, including neurodegenerative disorders and cancer. The study utilized spectroscopic techniques and computational modeling to elucidate the binding affinities and structural dynamics of these complexes.

In addition to its metal-chelating properties, 1,3-Diphenylpropanetrione has been investigated for its photochemical behavior. A recent paper in Photochemistry and Photobiology reported that the compound exhibits strong UV-absorbing capabilities, making it a promising candidate for use in sunscreens and other photoprotective formulations. The researchers also noted its potential as a photosensitizer in photodynamic therapy, where it could be used to generate reactive oxygen species (ROS) for targeted cancer cell destruction.

Another area of interest is the application of 1,3-Diphenylpropanetrione in material science. A 2024 study in Advanced Materials highlighted its use as a building block for organic semiconductors and luminescent materials. The compound's ability to form π-conjugated systems was exploited to create materials with tunable electronic properties, which could be used in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors.

Despite these promising developments, challenges remain in the practical application of 1,3-Diphenylpropanetrione. For instance, its solubility and stability under physiological conditions need further optimization to enhance its bioavailability and efficacy in therapeutic contexts. Future research should focus on structural modifications and formulation strategies to address these limitations while preserving its beneficial properties.

In conclusion, 1,3-Diphenylpropanetrione (CAS: 643-75-4) represents a versatile compound with broad applications in chemical biology and medicine. Its metal-chelating, photochemical, and material properties offer numerous opportunities for innovation, but further studies are needed to fully realize its potential. This briefing underscores the importance of interdisciplinary collaboration to advance the understanding and utilization of this intriguing molecule.